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Compound of Interest

Compound Name: L-Idose-13C-3

Cat. No.: B15141451

L-ldose-13C-3: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-ldose-13C-3 is a stable isotope-labeled monosaccharide that serves as a valuable tool in
metabolic research and drug development. As an isotopologue of L-Idose, a C-5 epimer of D-
glucose, it allows for the tracing of metabolic pathways and the quantification of metabolic
fluxes. This technical guide provides a comprehensive overview of the chemical properties of
L-ldose-13C-3, relevant experimental protocols, and visualizations of associated metabolic

pathways.

Chemical Properties and Data

L-ldose-13C-3 is L-Idose with a carbon-13 isotope at the third carbon position. While specific
experimental data for L-ldose-13C-3 is not widely available in public literature, the following
table summarizes its known properties, supplemented with data for its unlabeled counterpart,
L-ldose, for reference.
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Property Value Source
Chemical Name L-ldose-3-13C N/A
Molecular Formula C513CH1206 [1][2]
Molecular Weight 181.15 g/mol [11[2]
Appearance White to off-white solid Inferred
Melting Point 132 °C (for L-ldose) N/A
Solubility Soluble in water Inferred
Storage Store at 2-8°C [3]

Applications in Research

The primary application of L-ldose-13C-3 is in metabolic flux analysis (MFA). By introducing
this labeled sugar into a biological system, researchers can track the incorporation of the 13C
label into various downstream metabolites. This allows for the elucidation of metabolic
pathways and the quantification of the rate of reactions within these pathways.

One key area of interest is its use as a substrate for aldose reductase.[4] Aldose reductase is
an enzyme implicated in diabetic complications, and studying its activity with labeled substrates
can provide insights into disease mechanisms and the effects of potential inhibitors.

Experimental Protocols
Aldose Reductase Activity Assay

This protocol is adapted from studies on unlabeled L-Idose and can be used with L-ldose-13C-
3 to investigate enzyme kinetics and inhibitor screening.

Materials:
e L-ldose-13C-3
» Purified aldose reductase enzyme

e NADPH
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Sodium phosphate buffer (pH 6.8)

Ammonium sulfate

EDTA

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing sodium phosphate buffer, ammonium sulfate, EDTA,
and NADPH.

e Add the purified aldose reductase enzyme to the mixture.
« Initiate the reaction by adding L-ldose-13C-3.

o Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of
NADPH.

e The rate of the reaction can be calculated from the change in absorbance over time.

For inhibitor screening, the assay can be performed in the presence of the test compound, and
the results can be compared to a control without the inhibitor.

Visualizations
Metabolic Fate of L-ldose via Aldose Reductase

The following diagram illustrates the enzymatic reduction of L-ldose to L-Sorbitol by aldose
reductase, a key reaction in its metabolic pathway.

NADPH NADP+
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Caption: Enzymatic conversion of L-ldose-13C-3 by aldose reductase.

Experimental Workflow for Metabolic Tracing

This diagram outlines a typical workflow for a metabolic tracing experiment using L-ldose-13C-
3.
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Caption: Workflow for a 13C metabolic tracing experiment.

Principle of 13C Metabolic Flux Analysis

This diagram illustrates the core principle of using a 13C-labeled substrate to trace its path
through a metabolic network.
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Caption: Tracing a 13C label through metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is L-ldose-13C-3 and its chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141451#what-is-I-idose-13c-3-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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